Cas no 1015070-57-1 (6-Ethynylisoquinoline)
6-Ethynylisoquinoline structure
Product Name:6-Ethynylisoquinoline
CAS No:1015070-57-1
MF:C11H7N
MW:153.179982423782
MDL:MFCD12406191
CID:1038259
PubChem ID:57950541
Update Time:2025-07-31
6-Ethynylisoquinoline Chemical and Physical Properties
Names and Identifiers
-
- 6-ethynyl-Isoquinoline
- 6-Ethynylisoquinoline
- A1-02128
- MFCD12406191
- DB-369306
- A897142
- D82544
- 1015070-57-1
- Z1255366055
- AKOS016001963
- AS-75621
- EN300-300991
- Isoquinoline, 6-ethynyl-
- ULAVHAJIBKHAPF-UHFFFAOYSA-N
- DTXSID00728454
- CS-0158557
- SCHEMBL1519614
-
- MDL: MFCD12406191
- Inchi: 1S/C11H7N/c1-2-9-3-4-11-8-12-6-5-10(11)7-9/h1,3-8H
- InChI Key: ULAVHAJIBKHAPF-UHFFFAOYSA-N
- SMILES: N1C=CC2C=C(C#C)C=CC=2C=1
Computed Properties
- Exact Mass: 153.057849228g/mol
- Monoisotopic Mass: 153.057849228g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 12.9Ų
6-Ethynylisoquinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A189008492-1g |
6-Ethynylisoquinoline |
1015070-57-1 | 95% | 1g |
$400.00 | 2023-09-04 | |
| Chemenu | CM145039-1g |
6-Ethynylisoquinoline |
1015070-57-1 | 95% | 1g |
$430 | 2021-08-05 | |
| TRC | E205065-50mg |
6-Ethynylisoquinoline |
1015070-57-1 | 50mg |
$ 335.00 | 2022-06-05 | ||
| TRC | E205065-100mg |
6-Ethynylisoquinoline |
1015070-57-1 | 100mg |
$ 560.00 | 2022-06-05 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD241851-250mg |
6-Ethynylisoquinoline |
1015070-57-1 | 95% | 250mg |
¥115.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD241851-1g |
6-Ethynylisoquinoline |
1015070-57-1 | 95% | 1g |
¥270.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD241851-5g |
6-Ethynylisoquinoline |
1015070-57-1 | 95% | 5g |
¥950.0 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CP682-200mg |
6-Ethynylisoquinoline |
1015070-57-1 | 95+% | 200mg |
121.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CP682-1g |
6-Ethynylisoquinoline |
1015070-57-1 | 95+% | 1g |
341.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CP682-50mg |
6-Ethynylisoquinoline |
1015070-57-1 | 95+% | 50mg |
55.0CNY | 2021-07-15 |
6-Ethynylisoquinoline Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:1015070-57-1)6-Ethynylisoquinoline
Order Number:A897142
Stock Status:in Stock
Quantity:5g/10g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:58
Price ($):175.0/297.0
Email:sales@amadischem.com
6-Ethynylisoquinoline Related Literature
-
1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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- 1203579-37-6(5-Ethynylisoquinoline)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:1015070-57-1)6-Ethynylisoquinoline
Purity:99%/99%
Quantity:5g/10g
Price ($):175.0/297.0